Cas no 219525-43-6 (Pyrimidine, 2-[[(1R)-1-methylbutyl]thio]-)
219525-43-6 structure
Product Name:Pyrimidine, 2-[[(1R)-1-methylbutyl]thio]-
CAS No:219525-43-6
MF:C9H14N2S
MW:182.285860538483
CID:1405333
Update Time:2024-08-15
Pyrimidine, 2-[[(1R)-1-methylbutyl]thio]- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 2-[[(1R)-1-methylbutyl]thio]-
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- Inchi: 1S/C9H14N2S/c1-3-5-8(2)12-9-10-6-4-7-11-9/h4,6-8H,3,5H2,1-2H3/t8-/m1/s1
- InChI Key: BNQBDTQOAQXIPD-MRVPVSSYSA-N
- SMILES: C1(S[C@H](C)CCC)=NC=CC=N1
Computed Properties
- Exact Mass: 182.08792
Experimental Properties
- Density: 1.05±0.1 g/cm3(Predicted)
- Boiling Point: 267.3±9.0 °C(Predicted)
- PSA: 25.78
- pka: 0.29±0.33(Predicted)
Pyrimidine, 2-[[(1R)-1-methylbutyl]thio]- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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